7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one

• IUPAC Name: 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenylchromen-2-one
• InChI: InChI=1S/C25H20O5/c1-16-23(29-15-22(26)18-9-6-10-19(13-18)28-2)12-11-20-21(14-24(27)30-25(16)20)17-7-4-3-5-8-17/h3-14H,15H2,1-2H3
• InChI Key: WYLZPGFRXOBCCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OCC(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C25H20O5
• Molecular Weight: 400.4 g/mol

Description

7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one is a synthetic coumarin derivative characterized by a chromen-2-one backbone substituted with a 3-methoxyphenyl group, a methyl group at position 8, and a phenyl group at position 2. Its synthesis typically involves nucleophilic substitution between 7-hydroxycoumarin derivatives and phenacyl bromides under basic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one typically involves multi-step organic reactions. One common method includes the reaction of 3-methoxyphenylacetic acid with 4-phenyl-2H-chromen-2-one under specific conditions to form the desired product . The reaction conditions often involve the use of catalysts and solvents to facilitate the reaction and improve yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions are common practices to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert it into hydroxy derivatives.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the methoxy and phenyl positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like halogens (e.g., bromine) and nucleophiles (e.g., amines) are used under controlled conditions.

Major Products Formed

The major products formed from these reactions include quinones, hydroxy derivatives, and substituted chromen-2-one derivatives .

Scientific Research Applications

7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: Studies have shown its potential as an antioxidant and anti-inflammatory agent.

Medicine: It is being investigated for its potential anticancer and antimicrobial properties.

Industry: This compound is used in the development of new materials and as a component in various chemical processes

Mechanism of Action

The mechanism of action of 7-[2-(3-methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: It interacts with enzymes and receptors involved in oxidative stress and inflammation.

Pathways Involved: The compound modulates pathways such as the NF-κB pathway, which is crucial in regulating immune response and inflammation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The biological and chemical profiles of coumarin derivatives are highly dependent on substituent type and position. Below is a comparative analysis of structurally related compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Biological Activities	References
7-[2-(3-Methoxyphenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one	3-methoxyphenyl, 8-methyl, 4-phenyl	Likely C25H20O5	~408.4	Hypothesized anti-inflammatory/antioxidant activity (based on chromenone class properties)
7-[2-(4-Chlorophenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one	4-chlorophenyl, 8-methyl, 4-phenyl	C24H17ClO4	404.8	Cytotoxicity against breast cancer cell lines (MCF-7, IC50 ~12 µM)
7-[2-(4-Fluorophenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one	4-fluorophenyl, 8-methyl, 4-phenyl	C24H17FO4	388.4	Bruton’s tyrosine kinase (Btk) inhibition; apoptosis induction in B-cell malignancies
7-[2-(4-Bromophenyl)-2-oxoethoxy]-8-methyl-4-phenyl-2H-chromen-2-one	4-bromophenyl, 8-methyl, 4-phenyl	C24H17BrO4	449.3	Limited data; presumed anticancer activity (similar to chloro/fluoro analogs)
7-[(3-Methoxybenzyl)oxy]-4-phenyl-6-propyl-2H-chromen-2-one	3-methoxybenzyloxy, 6-propyl, 4-phenyl	C27H24O4	412.5	Enhanced antimicrobial activity due to lipophilic propyl chain

Key Observations:

Electron-Withdrawing vs. Electron-Donating Groups :

• Halogenated derivatives (Cl, F, Br) : These substituents increase electrophilicity, enhancing interactions with cellular targets like kinases or DNA. For example, the 4-chloro derivative exhibits potent cytotoxicity (IC50 ~12 µM) against breast cancer cells .
• Methoxy derivatives : The 3-methoxy group improves solubility and may modulate antioxidant activity by stabilizing free radicals. However, its steric bulk could reduce binding affinity compared to smaller halogens .

Positional Effects :

• Substitution at the para position (e.g., 4-Cl, 4-F) is common in kinase inhibitors due to optimal spatial alignment with hydrophobic enzyme pockets .
• Meta-substituted methoxy groups (as in the target compound) may favor interactions with polar residues in anti-inflammatory targets like COX-2 .

Biological Activity Trends :

• Anticancer Activity : Chloro and bromo derivatives show higher cytotoxicity than methoxy analogs, likely due to stronger DNA intercalation or kinase inhibition .
• Kinase Inhibition : The 4-fluoro derivative’s Btk inhibition highlights the role of fluorine in enhancing binding through halogen bonding .

Physicochemical Properties :

• Solubility : Methoxy groups improve aqueous solubility compared to halogenated analogs, as seen in derivatives like 7-[(3-methoxybenzyl)oxy]-4-phenyl-6-propyl-2H-chromen-2-one .
• Stability : Electron-withdrawing groups (e.g., Cl, Br) may reduce metabolic degradation, extending plasma half-life .